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Compound of Interest

Compound Name: 2-Phenyl-2-butenal

Cat. No.: B1236094

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 2-Phenyl-2-butenal (CAS No.
4411-89-6), a valuable intermediate in organic synthesis with applications in the fragrance,
flavor, and pharmaceutical industries. This document details its commercial availability from
various suppliers, outlines a common synthetic protocol, and presents key technical data in a
structured format to support research and development activities.

Commercial Availability and Suppliers

2-Phenyl-2-butenal is readily available from a range of chemical suppliers, catering to both
research and bulk quantity requirements. The compound is typically supplied as a mixture of

(E) and (Z) isomers with a purity of 97% or higher. Below is a summary of prominent suppliers
and their offerings.
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. Product . Available
Supplier Purity .
Name/Grade Quantities
Thermo Fisher 2-Phenyl-2-butenal,
97% 59,259

Scientific (Alfa Aesar) (BE)+(2)

2-Phenyl-2-butenal,
Sigma-Aldrich (Merck)  mixture of cis and =97% 25¢g
trans, FG

Bulk and custom

Chemical Bull 2-Phenyl-2-butenal Not Specified
orders

Various on

] 2-Phenyl-2-butenal 97% 25¢
ChemicalBook
Various on MOLBASE  2-Phenyl-2-butenal 96% - 99% 1 kg, 25 kg, 1 ton
Robinson Brothers 2-Phenyl-2-butenal Not Specified Not Specified
Smolecule 2-Phenyl-2-butenal Not Specified In Stock

Note: Pricing and availability are subject to change. It is recommended to consult the suppliers’
websites for the most current information.

Physicochemical Properties
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Property Value

Molecular Formula C10H100[1][2]

Molecular Weight 146.19 g/mol [1][2]

Appearance Colorless to yellow liquid[3][4]

Boiling Point 177 °C at 15 mmHg

Density 1.034 g/mL at 25 °C

Refractive Index n20/D 1.561 (lit.)

Solubility Soluble in oil and ethanol; insoluble in water.[5]
[6]

Flash Point 106 °C (222.8 °F)[1]

Safety and Handling

2-Phenyl-2-butenal is classified as a hazardous substance. It is known to cause skin and
serious eye irritation and may cause respiratory irritation.[3][7] Appropriate personal protective
equipment, including gloves, goggles, and a lab coat, should be worn when handling this
chemical.[1] Work should be conducted in a well-ventilated area. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.[3][7]

Experimental Protocol: Synthesis of 2-Phenyl-2-
butenal

A common and effective method for the synthesis of 2-Phenyl-2-butenal is through a base-
catalyzed crossed-aldol (Claisen-Schmidt) condensation of benzaldehyde and propanal.[8] This
is followed by a selective catalytic hydrogenation of the carbon-carbon double bond to yield 2-
phenylbutanal if that is the desired final product.[8]

Materials and Reagents:

e Benzaldehyde

e Propanal
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Sodium hydroxide (NaOH) or other suitable base

Diethyl ether or other suitable extraction solvent

Anhydrous magnesium sulfate or other suitable drying agent

Palladium on activated carbon (5% Pd/C) (for subsequent hydrogenation)[8]
Ethyl acetate or other suitable solvent for hydrogenation[8]

Hydrogen gas (H2)[8]

Procedure:

Step 1: Crossed-Aldol Condensation to form 2-Phenyl-2-butenal[8]

A solution of sodium hydroxide in water is prepared and cooled in an ice bath.

A mixture of benzaldehyde and propanal is added dropwise to the cooled base solution with
vigorous stirring. The temperature should be maintained below 20°C.

After the addition is complete, the reaction mixture is stirred at room temperature for 2-3
hours. The formation of a yellow oil or precipitate indicates product formation.[8]

The reaction mixture is then transferred to a separatory funnel and the product is extracted
with diethyl ether (3 x 50 mL).[8]

The combined organic layers are washed sequentially with water and a saturated sodium
bicarbonate solution.[8]

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed using a rotary evaporator.[8]

The crude 2-Phenyl-2-butenal can be purified by vacuum distillation.[8]

Step 2: Selective Hydrogenation to 2-Phenylbutanal (Optional)[8]

A hydrogenation apparatus (e.g., a Parr hydrogenator) is set up.
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e 2-Phenyl-2-butenal is dissolved in ethyl acetate in the reaction vessel.
e 5% Pd/C catalyst is carefully added to the solution.

e The system is purged with an inert gas (e.g., nitrogen or argon) before introducing hydrogen
gas.

e The vessel is pressurized with hydrogen gas (typically 1-4 atm) and the reaction is stirred
until the theoretical amount of hydrogen has been consumed.

e The catalyst is removed by filtration, and the solvent is evaporated to yield the crude 2-
phenylbutanal, which can be further purified by distillation.

Visualizing the Workflow and Synthesis

To aid in the understanding of the sourcing and synthesis processes, the following diagrams
have been generated.

Sourcing and Evaluation Workflow

Define Specs remel
Identify Need Request Quotes & Samples Evaluate Samples Select Supplier

Click to download full resolution via product page

Caption: A logical workflow for sourcing and evaluating 2-Phenyl-2-butenal.
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Synthesis of 2-Phenyl-2-butenal
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Caption: A simplified reaction scheme for the synthesis of 2-Phenyl-2-butenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 2-Phenyl-2-butenal: Commercial
Availability, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236094#commercial-availability-and-suppliers-of-2-
phenyl-2-butenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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